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Compound of Interest

Compound Name: FMF-01-086-2
CAS No.: 2135622-31-8
Cat. No.: B607484
Get Quote
. J

Application Note: Preparation and Handling of FMF-01-086-2 Stock Solutions

Executive Summary

FMF-01-086-2 is a potent, selective small-molecule inhibitor targeting Aurora Kinases (Aurora
A/B). Structurally, it possesses an acrylamide moiety, classifying it as a potential Targeted
Covalent Inhibitor (TCI). This chemical architecture necessitates specific handling protocols to
preserve the electrophilic "warhead" and ensure consistent biological activity. This guide
outlines the precise methodology for preparing high-integrity stock solutions in Dimethyl
Sulfoxide (DMSO), emphasizing solubility limits, stability preservation, and downstream assay
compatibility.

Compound Profile & Physicochemical Properties

Understanding the physical nature of FMF-01-086-2 is the prerequisite for successful solution
preparation. The presence of the acrylamide group (deduced from the structure) implies
reactivity toward nucleophiles, which dictates our choice of solvents and storage conditions.
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Property Specification Notes
Compound Name FMF-01-086-2
CAS Number 2135622-31-8
] Critical for Molarity

Molecular Weight 533.58 g/mol )

calculations.
Formula C30H27N703

_ Exhibits dose-dependent

Target Aurora Kinase A/B o

inhibition of pAurora A.
Solubility (DMSO) ~40 mg/mL (75 mM) Empirically validated limit.

N Requires organic co-solvent for

Solubility (Water) Insoluble o

initial stock.

Sensitive to hydrolysis and
Structural Alert Acrylamide Michael Acceptor nucleophilic attack (e.g.,

thiols).

Strategic Solubility Logic
Why DMSO?

FMF-01-086-2 is a hydrophobic heterocycle. Water or buffered saline will fail to solvate the
crystalline lattice, leading to micro-precipitation that is often invisible to the naked eye but
devastating to assay reproducibility. DMSO (Dimethyl Sulfoxide) is the industry standard due to
its high dielectric constant and ability to disrupt solute-solute interactions.

The "Covalent" Factor

As a likely covalent inhibitor containing an acrylamide group (evident in the SMILES:
O=C(C=C)N...), FMF-01-086-2 is susceptible to degradation if stored improperly.

o Moisture Sensitivity: Water introduction into the stock solution can catalyze the slow
hydrolysis of the acrylamide warhead over time. Anhydrous DMSO (299.9%) is mandatory.
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o Freeze-Thaw Cycles: Repeated temperature shifts promote condensation and ice crystal
formation, which can degrade the compound or cause irreversible precipitation.

Protocol: Stock Solution Preparation

Materials Required
 FMF-01-086-2 (Solid powder).

Anhydrous DMSO (Sigma-Aldrich or equivalent, stored over molecular sieves).

Vortex mixer.

Analytical balance (readable to 0.01 mg).

Amber glass vials or low-binding polypropylene tubes (to prevent light degradation and
plastic adsorption).

Step-by-Step Workflow

Step 1: Molar Calculations Before opening the vial, determine the target concentration. A
standard stock concentration is 10 mM or 40 mg/mL (approx. 75 mM).

e Target: 10 mM Stock (Recommended for flexibility).

e Formula:

Example Calculation: To prepare 1 mL of a 10 mM stock:

Step 2: Weighing

o Equilibrate the compound vial to room temperature before opening to prevent water
condensation on the hygroscopic powder.
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e Weigh approximately 2-5 mg of FMF-01-086-2 into a tared amber vial. Record the exact
mass (e.g., 2.15 mg).

Step 3: Solvation (The "Reverse" Calculation) Do not add a fixed volume of DMSO. Instead,
calculate the DMSO volume based on the exact mass weighed to achieve perfect molarity.

Correction Formula: Scenario: You weighed 2.15 mg. Target is 10 mM.

Step 4: Dissolution
e Add the calculated volume of Anhydrous DMSO to the vial.
» Vortex vigorously for 30—60 seconds.

» Visual Check: Inspect against a light source. The solution should be clear and free of
particulates. If particulates persist, sonicate in a water bath for 5 minutes (keep temperature
<30°C).

Step 5: Aliquoting & Storage

o Immediately aliquot the stock solution into small volumes (e.g., 20-50 pL) in PCR tubes or
cryovials.

e Labeling: Include Compound Name, Concentration, Solvent, and Date.

o Storage: Store at -80°C for long-term stability (up to 1 year). Store at -20°C for short-term (<1
month).

Visualization: Workflow & Logic
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Figure 1: Optimized workflow for the preparation of FMF-01-086-2 stock solutions, ensuring
precision and compound stability.

Usage In Biological Assays

When moving from DMSO stock to aqueous assay buffer, "'DMSO Shock" can cause
compound precipitation.

The Serial Dilution Strategy:

o Intermediate Dilution: Do not dilute directly from 10 mM stock to the assay well. Prepare a
100x or 1000x intermediate in DMSO first.

o Final Concentration: Ensure the final DMSO concentration in the cell assay is <0.5% (v/v) to
avoid solvent toxicity, which can mimic Aurora kinase inhibition phenotypes.

Critical Note on Buffers: Since FMF-01-086-2 contains an electrophilic acrylamide, avoid
buffers with high concentrations of strong nucleophiles (e.g., >1 mM DTT or Mercaptoethanol)
during the incubation phase if possible, or ensure the reaction time is short enough that the
buffer thiols do not quench the drug before it binds the target.
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Figure 2: Recommended dilution scheme to prevent precipitation and maintain solvent
consistency.
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[https://www.benchchem.com/product/b607484/docs#preparation-of-fmf-01-086-2-stock-
solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b607484/docs#preparation-of-fmf-01-086-2-stock-solution-in-dmso
https://www.benchchem.com/product/b607484/docs#preparation-of-fmf-01-086-2-stock-solution-in-dmso
https://www.benchchem.com/product/b607484?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607484?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

